Cas no 2228012-65-3 (rac-(1R,3S)-2,2-dimethyl-3-(1-sulfanylethyl)cyclobutane-1-carboxylic acid)

• Product Name: rac-(1R,3S)-2,2-dimethyl-3-(1-sulfanylethyl)cyclobutane-1-carboxylic acid
• CAS No: 2228012-65-3
• MF: C₉H₁₆O₂S
• MW: 188.287141799927
• CID: 6609842
• PubChem ID: 165950259
• Update Time: 2025-07-22

rac-(1R,3S)-2,2-dimethyl-3-(1-sulfanylethyl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3S)-2,2-dimethyl-3-(1-sulfanylethyl)cyclobutane-1-carboxylic acid
• 2228012-65-3
• EN300-1288652

• Inchi： 1S/C9H16O2S/c1-5(12)6-4-7(8(10)11)9(6,2)3/h5-7,12H,4H2,1-3H3,(H,10,11)/t5?,6-,7+/m0/s1
• InChI Key： XIOLUXHDVMKFJS-BOJSHJERSA-N
• SMILES： SC(C)[C@@H]1C[C@H](C(=O)O)C1(C)C

Computed Properties

• Exact Mass: 188.08710092g/mol
• Monoisotopic Mass: 188.08710092g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 38.3Ų

Additional information on rac-(1R,3S)-2,2-dimethyl-3-(1-sulfanylethyl)cyclobutane-1-carboxylic acid

Comprehensive Overview of rac-(1R,3S)-2,2-dimethyl-3-(1-sulfanylethyl)cyclobutane-1-carboxylic acid (CAS No. 2228012-65-3)

The compound rac-(1R,3S)-2,2-dimethyl-3-(1-sulfanylethyl)cyclobutane-1-carboxylic acid (CAS No. 2228012-65-3) is a chiral cyclobutane derivative with significant potential in pharmaceutical and agrochemical applications. Its unique structural features, including the cyclobutane ring and sulfanylethyl moiety, make it a valuable intermediate in synthetic chemistry. Researchers are increasingly interested in this compound due to its stereochemical complexity and potential bioactivity, aligning with the growing demand for enantiomerically pure molecules in drug discovery.

In recent years, the search for novel small-molecule therapeutics and chiral building blocks has surged, driven by advancements in AI-driven drug design and green chemistry. The rac-(1R,3S)-2,2-dimethyl-3-(1-sulfanylethyl)cyclobutane-1-carboxylic acid fits into these trends as a versatile scaffold. Its carboxylic acid functionality allows for further derivatization, while the thiol group offers reactivity for conjugation or metal coordination, making it relevant to bioconjugation and catalysis research.

The synthesis of rac-(1R,3S)-2,2-dimethyl-3-(1-sulfanylethyl)cyclobutane-1-carboxylic acid often involves stereoselective cyclization and protection-deprotection strategies, topics frequently searched by synthetic chemists. Its CAS No. 2228012-65-3 is a critical identifier in chemical databases, ensuring accurate retrieval for patent and literature reviews. With the rise of precision medicine, the demand for such structurally diverse compounds is expected to grow, particularly in targeting GPCRs and enzyme inhibitors.

From an industrial perspective, scalability and cost-effective synthesis of rac-(1R,3S)-2,2-dimethyl-3-(1-sulfanylethyl)cyclobutane-1-carboxylic acid are key concerns. Innovations in flow chemistry and catalytic asymmetric synthesis could address these challenges, as highlighted in recent ACS publications and webinars on sustainable chemistry. Environmental, Social, and Governance (ESG) criteria are also influencing R&D priorities, pushing for greener routes to such intermediates.

Analytical characterization of this compound typically involves NMR spectroscopy, HPLC chiral separation, and mass spectrometry, techniques often queried by analytical scientists. Its logP and pKa values are of particular interest for ADME studies, a hot topic in pharmacokinetic optimization. Additionally, the compound’s potential role in proteolysis-targeting chimeras (PROTACs) has sparked discussions in drug repurposing forums.

In conclusion, rac-(1R,3S)-2,2-dimethyl-3-(1-sulfanylethyl)cyclobutane-1-carboxylic acid (CAS No. 2228012-65-3) represents a promising candidate for multidisciplinary research. Its alignment with trends like fragment-based drug discovery and covalent inhibitor design ensures its relevance in both academic and industrial settings. Future studies may explore its applications in biomaterials or chemical biology, further expanding its utility beyond traditional domains.